Cas no 1505941-07-0 (3-(1-methyl-1H-indol-2-yl)butanoic acid)

• Product Name: 3-(1-methyl-1H-indol-2-yl)butanoic acid
• CAS No: 1505941-07-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6525876
• PubChem ID: 82661178
• Update Time: 2025-05-19

3-(1-methyl-1H-indol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-2-yl)butanoic acid
• 1505941-07-0
• EN300-1836531

• Inchi： 1S/C13H15NO2/c1-9(7-13(15)16)12-8-10-5-3-4-6-11(10)14(12)2/h3-6,8-9H,7H2,1-2H3,(H,15,16)
• InChI Key： IHPQRXXNGFGYLH-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=CC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(1-methyl-1H-indol-2-yl)butanoic acid

Introduction to 3-(1-methyl-1H-indol-2-yl)butanoic acid (CAS No. 1505941-07-0)

3-(1-methyl-1H-indol-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1505941-07-0, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butanoic acid moiety linked to a substituted indole ring, has garnered attention due to its structural and functional versatility. The presence of the 1-methyl-1H-indol-2-yl group introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The indole core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting diverse biological activities. In particular, the substitution pattern at the 2-position of the indole ring often modulates its interaction with biological targets, influencing both potency and selectivity. The butanoic acid side chain provides a hydrophobic anchor that can enhance binding affinity to protein receptors, while also allowing for further chemical modifications to tailor pharmacokinetic properties.

Recent advancements in computational chemistry and high-throughput screening have highlighted 3-(1-methyl-1H-indol-2-yl)butanoic acid as a promising candidate for further investigation. Its structural features suggest potential applications in the development of novel therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases. The compound’s ability to modulate neurotransmitter pathways and enzyme activity has been explored in preclinical studies, demonstrating its potential as a lead compound for further optimization.

One of the most compelling aspects of 3-(1-methyl-1H-indol-2-yl)butanoic acid is its synthetic accessibility. Modern synthetic methodologies have enabled efficient production of this compound, allowing researchers to explore its derivatives with greater ease. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to introduce structural diversity while maintaining high yields. This accessibility is crucial for rapid drug discovery pipelines, where time-to-market is often a critical factor.

The biological activity of 3-(1-methyl-1H-indol-2-yl)butanoic acid has been investigated across multiple therapeutic areas. Studies have shown that this compound exhibits mild agonist activity at certain G protein-coupled receptors (GPCRs), suggesting potential applications in treating conditions such as depression and anxiety. Additionally, its interaction with cytochrome P450 enzymes has been studied to assess metabolic stability, which is essential for evaluating its suitability for clinical development.

In the context of drug design, the flexibility of the butanoic acid side chain allows for derivatization into more complex structures with enhanced bioavailability. For instance, esterification or amide formation can modify solubility and metabolic clearance rates, improving pharmacokinetic profiles. Furthermore, the indole moiety’s ability to engage in hydrogen bonding and π-stacking interactions with biological targets makes it an attractive scaffold for designing molecules with high affinity and selectivity.

The synthesis of 3-(1-methyl-1H-indol-2-yl)butanoic acid can be approached through multiple pathways, each offering distinct advantages depending on scalability and purity requirements. A common route involves the condensation of 2-acetylindole with methyl butanoate under basic conditions, followed by reduction to yield the desired product. Alternative methods include fragment coupling strategies where pre-functionalized indole derivatives are coupled with butanoic acid precursors using transition metal catalysts.

Recent publications have highlighted the utility of 3-(1-methyl-1H-indol-2-yl)butanoic acid in fragment-based drug design (FBDD). This approach leverages small molecule fragments like this compound to identify lead structures through high-throughput screening assays. The structural simplicity yet functional complexity of this molecule makes it an ideal candidate for such screens, where hits are identified based on their ability to bind target proteins effectively.

The safety profile of 3-(1-methyl-1H-indol-2-yl)butanoic acid has been preliminarily assessed through in vitro toxicity studies. These investigations have revealed moderate cytotoxicity at higher concentrations but acceptable levels at therapeutic doses. Further studies are warranted to fully characterize its safety margins before moving into clinical trials. Additionally, pharmacokinetic studies suggest moderate oral bioavailability and reasonable tissue distribution patterns upon administration.

The future prospects for 3-(1-methyl-1H-indol-2-yl)butanoic acid are promising, with ongoing research exploring its potential as a prodrug or intermediate in multi-targeted therapies. Its dual functionality—combining an indole scaffold with an acyclic side chain—makes it amenable to diverse modifications that could enhance therapeutic efficacy while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion,3-(1-methyl-1H-indol-2-yllbutanoic acid (CAS No. 1505941–07–0) represents a significant advancement in medicinal chemistry due to its structural versatility and biological potential. Its synthesis is well-established yet adaptable enough to support extensive derivatization efforts aimed at optimizing pharmacological properties further. As research continues into its applications across various disease states,this compound holds considerable promise as part of future therapeutic strategies designed by modern drug discovery approaches.